2-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile

• Molecular Formula: C17H21N5
• Molecular Weight: 295.4 g/mol
• IUPAC Name: 2-amino-4-(1,5-dimethylpyrazol-4-yl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile
• InChI: InChI=1S/C17H21N5/c1-11-14(10-20-22(11)2)16-12-7-5-3-4-6-8-15(12)21-17(19)13(16)9-18/h10H,3-8H2,1-2H3,(H2,19,21)
• InChI Key: JIDFWHQSJCXTCB-UHFFFAOYSA-N
• SMILES: CC1=C(C=NN1C)C2=C(C(=NC3=C2CCCCCC3)N)C#N

Description

2-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile is a chemical compound that has been found to have potential applications in scientific research. It is a complex molecule with a unique structure that makes it interesting for researchers to study.

Mechanism of Action

The mechanism of action of 2-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile is not fully understood. However, it has been found to inhibit the growth of cancer cells by inducing apoptosis, which is programmed cell death. It has also been found to inhibit the growth of fungi and bacteria by disrupting their cell membrane.
Biochemical and Physiological Effects:
This compound has been found to have biochemical and physiological effects. It has been found to have antioxidant properties, which can protect cells from oxidative stress. It has also been found to have anti-inflammatory properties, which can reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

The advantages of using 2-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile in lab experiments are its unique structure and potential applications in scientific research. However, its limitations include its complex synthesis method and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile. These include further research into its potential applications in the treatment of cancer, neurological disorders, and microbial infections. Additionally, further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods. Finally, the development of derivatives of this compound could lead to the discovery of new drugs with improved efficacy and fewer side effects.
Conclusion:
In conclusion, this compound is a complex molecule with potential applications in scientific research. Its unique structure and potential applications in the treatment of cancer, neurological disorders, and microbial infections make it an interesting compound for researchers to study. Further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 2-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile can be achieved through a multistep process. The first step involves the reaction of 1,5-dimethyl-1H-pyrazole-4-carbaldehyde with 2,3-dihydrofuran in the presence of a catalyst. The resulting product is then reacted with 2,3-dihydropyridine in the presence of a base. The final step involves the reaction of the intermediate product with cyanide ion to yield the desired compound.

Scientific Research Applications

2-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile has potential applications in scientific research. It has been found to have anticancer properties and can be used in the development of cancer drugs. It has also been found to have antifungal and antibacterial properties and can be used in the development of antimicrobial agents. Additionally, it has been found to have potential applications in the treatment of neurological disorders.